Cas no 2097997-18-5 (2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one
• CAS No: 2097997-18-5
• MF: C₁₁H₁₉ClFNO₂
• MW: 251.725466012955
• CID: 5724345
• PubChem ID: 121203046
• Update Time: 2025-05-19

2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711274
• 2097997-18-5
• 2-chloro-1-[3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl]butan-1-one
• 2-chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one
• F1907-6906
• 1-Butanone, 2-chloro-1-[3-(2-fluoroethyl)-4-hydroxy-1-piperidinyl]-
• 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one

• Inchi： 1S/C11H19ClFNO2/c1-2-9(12)11(16)14-6-4-10(15)8(7-14)3-5-13/h8-10,15H,2-7H2,1H3
• InChI Key： WRGDGBNNSVXRCS-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCC(C(CCF)C1)O)=O

Computed Properties

• Exact Mass: 251.1088347g/mol
• Monoisotopic Mass: 251.1088347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±37.0 °C(Predicted)
• pka: 14.42±0.40(Predicted)

Additional information on 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one

Research Briefing on 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one (CAS: 2097997-18-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one (CAS: 2097997-18-5). This compound, characterized by its unique piperidine-based structure and fluorine substitution, has emerged as a promising candidate for therapeutic applications. The presence of both chloro and fluoroethyl groups enhances its reactivity and potential for targeted interactions, making it a subject of intense research in drug discovery and development.

The primary objective of recent studies has been to elucidate the pharmacological properties and synthetic pathways of 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to characterize its molecular structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets, particularly in the context of neurological and oncological disorders.

Preliminary results indicate that this compound exhibits significant inhibitory activity against specific enzymes involved in disease pathways. For instance, in vitro studies have demonstrated its potential as a modulator of gamma-aminobutyric acid (GABA) receptors, suggesting applications in the treatment of anxiety and epilepsy. Furthermore, its fluorinated moiety has been linked to enhanced blood-brain barrier penetration, a critical factor for central nervous system (CNS)-targeted therapies. These findings underscore the compound's versatility and warrant further investigation into its mechanism of action.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Recent publications have addressed these issues by exploring derivative synthesis and structure-activity relationship (SAR) studies. For example, modifications to the hydroxyl group or the fluoroethyl chain have been shown to influence both potency and metabolic stability. Such insights are invaluable for guiding the design of next-generation therapeutics based on this chemical scaffold.

In conclusion, 2-Chloro-1-(3-(2-fluoroethyl)-4-hydroxypiperidin-1-yl)butan-1-one represents a compelling area of research with broad implications for drug development. Its unique chemical properties and preliminary biological activity make it a strong candidate for further preclinical and clinical evaluation. Future studies should focus on refining its synthetic routes, expanding its therapeutic applications, and addressing potential toxicity concerns to fully realize its potential in the pharmaceutical industry.